Cas no 79699-69-7 (3-Cyclopentene-1,2-dione, 3,5,5-trimethyl-)

• Product name: 3-Cyclopentene-1,2-dione, 3,5,5-trimethyl-
• CAS No: 79699-69-7
• MF: C₈H₁₀O₂
• MW: 138.164
• CID: 4190833
• PubChem ID: 642502

3-Cyclopentene-1,2-dione, 3,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentene-1,2-dione, 3,5,5-trimethyl-
• 3-cyclopentene-1,2-dione, 3,5,5-trimethyl-
• 3,5,5-trimethylcyclopent-3-ene-1,2-dione
• SCHEMBL6191616
• DTXSID80349025
• DTXCID00300097
• 79699-69-7

• Inchi： InChI=1S/C8H10O2/c1-5-4-8(2,3)7(10)6(5)9/h4H,1-3H3
• InChI Key： LMBWFZUYEHHRQJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 138.068079557Da
• Monoisotopic Mass: 138.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.1Ų